JAK2
  • Cucurbitacin I
    Cucurbitacin I
    • Cat. No.:
    • B600722
    • CAS No.:
    • 28580-39-4
    • Molecular Formula:
    • C30H42O7
    • Molecular Weight:
    • 514.65
    Description
    Cucurbitacin I is a cucurbitacin that is 9,10,14-trimethyl-4,9-cyclo-9,10-secocholesta-2,5,23-triene substituted by hydroxy groups at positions 2, 16, 20 and 25 and oxo groups at positions 1, 11 and 22. It has a...
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  • Fedratinib Hydrochloride
    Fedratinib Hydrochloride
    • Cat. No.:
    • B607429
    • CAS No.:
    • 1374744-69-0
    • Molecular Formula:
    • C27H40Cl2N6O4S
    • Molecular Weight:
    • 615.6 g/mol
    Description
    Fedratinib Hydrochloride is the monohydrate dihydrochloride salt form of fedratinib, an orally bioavailable, small-molecule, ATP-competitive inhibitor of Janus-associated kinase 2 (JAK2) and FMS-like tyrosine ki...
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  • PF-06263276
    PF-06263276
    • Cat. No.:
    • B609964
    • CAS No.:
    • 1421502-62-6
    • Molecular Formula:
    • C31H31FN8O2
    • Molecular Weight:
    • 566.6 g/mol
    Description
    a pan-Janus kinase inhibitor;  structure in first source
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  • BMS-911543
    BMS-911543
    • Cat. No.:
    • B612035
    • CAS No.:
    • 1271022-90-2
    • Molecular Formula:
    • C23H28N8O
    • Molecular Weight:
    • 432.5 g/mol
    Description
    BMS-911543 has been used in trials studying the treatment of Cancer.
    JAK2 Inhibitor BMS-911543 is an orally available small molecule targeting a subset of Janus-associated kinase (JAK) with potential antineop...
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  • Cerdulatinib
    Cerdulatinib
    • Cat. No.:
    • B612036
    • CAS No.:
    • 1198300-79-6
    • Molecular Formula:
    • C20H27N7O3S
    • Molecular Weight:
    • 445.5 g/mol
    Description
    Cerdulatinib is under investigation in clinical trial NCT04021082 (CELTIC-1: A Phase 2B Study of Cerdulatinib in Patients With Relapsed/refractory Peripheral T-cell Lymphoma (PTCL)).
    Cerdulatinib is an orally...
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  • Gandotinib
    Gandotinib
    • Cat. No.:
    • B612038
    • CAS No.:
    • 1229236-86-5
    • Molecular Formula:
    • C23H25ClFN7O
    • Molecular Weight:
    • 469.9 g/mol
    Description
    Gandotinib is a member of pyridazines.
    Gandotinib has been used in trials studying the treatment of Myelofibrosis, Polycythemia Vera, Primary Myelofibrosis, Thrombocythemia, Essential, and Myeloproliferative ...
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  • AZ960
    AZ960
    • Cat. No.:
    • B1684624
    • CAS No.:
    • 905586-69-8
    • Molecular Formula:
    • C18H16F2N6
    • Molecular Weight:
    • 354.4 g/mol
    Description
    Janus-associated kinases (JAKs) are cytoplasmic tyrosine kinases that are required for activating the signaling of certain cytokines and growth factor receptors. Many myeloproliferative diseases have been linked...
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  • Jakafi
    Jakafi
    • Cat. No.:
    • B1684628
    • CAS No.:
    • 1092939-17-7
    • Molecular Formula:
    • C17H21N6O4P
    • Molecular Weight:
    • 404.4 g/mol
    Description
    Ruxolitinib phosphate is a phosphate salt obtained by reaction ruxolitinib with one equivalent of phosphoric acid. Used for the treatment of patients with intermediate or high-risk myelofibrosis, including prima...
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  • Jak2-IN-7
    Jak2-IN-7
    • Cat. No.:
    • B8144581
    • CAS No.:
    • Molecular Formula:
    • C26H33N7O
    • Molecular Weight:
    • 459.6 g/mol
    Description
    Jak2-IN-7 is a useful research compound. Its molecular formula is C26H33N7O and its molecular weight is 459.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Jak2-IN-7 suitable for many rese...
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  • Tyk2-IN-14
    Tyk2-IN-14
    • Cat. No.:
    • B12364942
    • CAS No.:
    • Molecular Formula:
    • C22H21N9O2
    • Molecular Weight:
    • 443.5 g/mol
    Description
    Tyk2-IN-14 is a useful research compound. Its molecular formula is C22H21N9O2 and its molecular weight is 443.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Tyk2-IN-14 suitable for many r...
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